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Compound of Interest

Compound Name: Lon 954

Cat. No.: B15617562

Get Quote

A Note on "Lon 954": Initial searches for "Lon 954" yielded limited information, with a single

1980 study describing it as a tremor-inducing agent in mice. It is highly probable that the

intended compound for this protocol is Lonidamine (LND), a well-researched anti-cancer agent

that targets cellular metabolism. The following protocols and data are based on published

studies of Lonidamine.

These application notes provide a comprehensive overview of the administration of Lonidamine

(LND) to mouse models of cancer, intended for researchers, scientists, and drug development

professionals.

Mechanism of Action
Lonidamine is a derivative of indazole-3-carboxylic acid that disrupts the energy metabolism of

cancer cells.[1][2] Its multi-faceted mechanism of action includes:

Inhibition of Glycolysis: LND inhibits mitochondrially-bound hexokinase, a key enzyme in the

glycolytic pathway.[1][2][3] This is particularly effective against cancer cells that heavily rely

on aerobic glycolysis (the Warburg effect).[1]
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Mitochondrial Respiration Inhibition: LND inhibits the mitochondrial pyruvate carrier (MPC),

which is crucial for transporting pyruvate into the mitochondria for the Krebs cycle.[4][5][6] It

also inhibits Complex II of the electron transport chain.[4][5]

Inhibition of Lactate Efflux: LND hinders the function of monocarboxylate transporters

(MCTs), leading to the intracellular accumulation of lactic acid and a decrease in intracellular

pH (acidification).[4][5][7]

Induction of Oxidative Stress: By disrupting mitochondrial function, LND can lead to the

generation of reactive oxygen species (ROS).[1]

Sensitization to Other Therapies: LND has been shown to potentiate the effects of

chemotherapy, radiation therapy, and hyperthermia.[4][5][6][8]

Signaling Pathway
The following diagram illustrates the primary targets of Lonidamine in cancer cell metabolism.
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Caption: Lonidamine targets key points in cancer cell energy metabolism.
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Quantitative Data from Mouse Model Studies
The following tables summarize dosages and administration schedules for Lonidamine in

various preclinical mouse models.

Table 1: Lonidamine Monotherapy Administration

Cancer
Model

Mouse
Strain

LND Dose
Administrat
ion Route

Schedule Reference

DB-1

Melanoma

Xenograft

Nude Mice 100 mg/kg
Intraperitonea

l (i.p.)
Single dose [4][9]

Colon Cancer

Syngeneic
BALB/c 0.5 mg/day

Intraperitonea

l (i.p.)
Daily [10]

Colorectal

Cancer
C57BL/6 30 mg/kg

Intraperitonea

l (i.p.)
Every 2 days [11]

TNBC

Xenograft
BALB/c Nude

4 mg/kg

(nanoparticle)

Intravenous

(i.v.)

Every other

day for 18

days

[12]

Table 2: Lonidamine in Combination Therapy
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Cancer
Model

Mouse
Strain

LND Dose &
Route

Combinatio
n Agent(s)
& Dose

Schedule Reference

DB-1

Melanoma

Xenograft

Nude Mice
100 mg/kg

i.p.

Melphalan

(7.5 mg/kg

i.v.)

LND given 40

min before

Melphalan

[4]

DB-1

Melanoma

Xenograft

Nude Mice
100 mg/kg

i.p.

Doxorubicin

(7.5 or 10

mg/kg i.v.)

LND given

before

Doxorubicin

[9]

HCC1806

Breast

Xenograft

Nude Mice
100 mg/kg

i.p.

Doxorubicin

(12 mg/kg

i.v.)

LND given

before

Doxorubicin

[9]

Colon Cancer

Syngeneic
BALB/c

0.5 mg/day

i.p.

DON (0.25

mg days 1, 5,

9), Orlistat

(240

mg/kg/day)

21-day cycle [10]

Fibrosarcoma
BALB/c &

C3H/He
100 mg/kg X-irradiation

LND given

immediately

before or

after radiation

[8]

Colorectal

Cancer
C57BL/6 30 mg/kg i.p.

Apigenin (15

mg/kg i.p.)
Every 2 days [11]

Experimental Protocols
Preparation of Lonidamine Solution
Materials:

Lonidamine (LND) powder

Tris-glycine buffer (pH 8.3)
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Trizma base (e.g., 1.2 g)

Glycine (e.g., 5.76 g)

Sterile water (e.g., 100 mL)

Vortex mixer

Sterile syringes and needles

Procedure:

Prepare the Tris-glycine buffer by dissolving Trizma base and glycine in sterile water. Adjust

the pH to 8.3.

For a 100 mg/kg dose in a 25g mouse (2.5 mg), dissolve 5 mg of LND in 227 µL of the Tris-

glycine buffer.[9][13]

Vortex the solution until the LND is completely dissolved and the solution is clear.[9][13]

The solution is now ready for intraperitoneal injection.

Tumor Xenograft Model and LND Administration
This protocol describes a general workflow for establishing a tumor xenograft model and

administering Lonidamine.

Materials:

Athymic nude mice (4-6 weeks old)

Cancer cell line (e.g., DB-1 melanoma, HCC1806 breast cancer)

Culture medium (e.g., RPMI 1640)

Matrigel (optional, for some cell lines)

Prepared Lonidamine solution
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Calipers for tumor measurement

Anesthesia (if required for imaging or procedures)

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Lonidamine? [synapse.patsnap.com]

2. Lonidamine - Wikipedia [en.wikipedia.org]

3. go.drugbank.com [go.drugbank.com]

4. Mechanism of Antineoplastic Activity of Lonidamine - PMC [pmc.ncbi.nlm.nih.gov]

5. medicinacomplementar.com.br [medicinacomplementar.com.br]

6. mdpi.com [mdpi.com]

7. aacrjournals.org [aacrjournals.org]

8. Potentiation of radiation effects on two murine tumors by lonidamine - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Lonidamine Induces Intracellular Tumor Acidification and ATP Depletion in Breast,
Prostate and Ovarian Cancer Xenografts and Potentiates Response to Doxorubicin - PMC
[pmc.ncbi.nlm.nih.gov]

10. Feasibility and antitumor efficacy in vivo, of simultaneously targeting glycolysis,
glutaminolysis and fatty acid synthesis using lonidamine, 6-diazo-5-oxo-L-norleucine and
orlistat in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15617562/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-lonidamine-lnd-administration-in-mouse-models
https://www.benchchem.com/product/b15617562?utm_src=pdf-custom-synthesis#bc-rfq
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lonidamine
https://en.wikipedia.org/wiki/Lonidamine
https://go.drugbank.com/drugs/DB06266
https://pmc.ncbi.nlm.nih.gov/articles/PMC5138080/
https://www.medicinacomplementar.com.br/biblioteca/pdfs/Cancer/Novos/ca_Mecanismos_anticancer_da_lonidamina.pdf
https://www.mdpi.com/2072-6694/12/11/3332
https://aacrjournals.org/cancerres/article/55/13/2814/501195/Mechanism-of-Action-of-the-Antineoplastic-Drug
https://pubmed.ncbi.nlm.nih.gov/3943089/
https://pubmed.ncbi.nlm.nih.gov/3943089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4361034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4361034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4361034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5403504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5403504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5403504/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. The Interventional Effects and Mechanisms of Lonidamine in Combination with Apigenin
on Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]

12. Glutathione Programmed Mitochondria Targeted Delivery of Lonidamine for Effective
Against Triple Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

13. Effect of Lonidamine on Systemic Therapy of DB-1 Human Melanoma Xenografts with
Temozolomide - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Lonidamine (LND)
Administration in Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617562/docs#application-notes-and-protocols-for-
lonidamine-lnd-administration-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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